Cas no 16506-88-0 (Adenosine 5'-(trihydrogen diphosphate), 2-chloro-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 2-chloro-
• CAS No: 16506-88-0
• MF: C₁₀H₁₄ClN₅O₁₀P₂
• MW: 461.646182537079
• CID: 151732
• PubChem ID: 3080703
• Update Time: 2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2-chloro- Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), 2-chloro- (9CI)
• [(2R,3S,4R,5R)-5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• [[(2R,3R,4R,5R)-5-(6-amino-2-chloro-purin-9-yl)-3,4-dihydroxy-oxolan-2 -yl]methoxy-hydroxy-phosphoryl]oxyphosphonic acid
• 2- CHLOROADENOSINE- 5'- O- DIPHOSPHATE ( 2-CL-5'-ADP )
• 2-Chloroadenosine-5'-diphosphate
• 2-Chloro-ADP
• 2- Chloroadenosine 5'-diphosphate
• 2-Chloro-ADP
• 2-Chloroadenosine 5'-(trihydrogen diphosphate)
• Adenosine, 2-chloro-, 5'-(trihydrogen pyrophosphate) (8CI)
• Adenosine 5'-(trihydrogen diphosphate), 2-chloro-
• C10-H14-Cl-N5-O10-P2
• ;2-chloroadenosine 5'-(trihydrogen diphosphate)
• 2-chloroadenosine 5'-(trihydrogen diphosphate)
• SCHEMBL2025155
• DTXSID60167840
• 2-chloroadenosine 5'-diphosphate
• [[(2R,3R,4R,5R)-5-(6-amino-2-chloro-purin-9-yl)-3,4-dihydroxy-oxolan-2 -yl]methoxy-hydroxy-phosphory
• ZD4
• 16506-88-0
• C10H14ClN5O10P2

• Inchi： 1S/C10H14ClN5O10P2/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： POWNGKCXGCOKLX-UUOKFMHZSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)O)O1)O)O)N

Computed Properties

• Exact Mass: 492.98000
• Monoisotopic Mass: 460.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.7
• Topological Polar Surface Area: 233Ų

Experimental Properties

• Density: 2.56
• Boiling Point: 801.8°C at 760 mmHg
• Flash Point: 438.7°C
• Refractive Index: 1.908
• PSA: 270.68000
• LogP: -0.64820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside diphosphates